![molecular formula C15H13ClFN3OS B5715422 N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide](/img/structure/B5715422.png)
N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide is a chemical compound that has shown potential in scientific research. This compound is also known as CFTRinh-172 and has been studied extensively for its role in treating cystic fibrosis, a genetic disorder that affects the respiratory and digestive systems.
Mechanism of Action
The mechanism of action of N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide involves the inhibition of the CFTR protein. This protein is responsible for regulating the transport of ions across cell membranes, and its dysfunction is a hallmark of cystic fibrosis. By inhibiting the activity of CFTR, N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide can help to improve lung function in individuals with cystic fibrosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide have been extensively studied. It has been shown to increase the hydration of the airway surface liquid, which can help to improve lung function in individuals with cystic fibrosis. It has also been shown to inhibit the activity of the CFTR protein, which is responsible for regulating the transport of ions across cell membranes.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide in lab experiments is its ability to inhibit the activity of the CFTR protein. This makes it a useful tool for studying the role of CFTR in various cellular processes. One limitation of using N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide is that it may have off-target effects on other ion channels, which could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research involving N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide. One area of interest is in developing more potent and selective inhibitors of CFTR that could be used to treat cystic fibrosis. Another area of interest is in studying the role of CFTR in other cellular processes, such as cell proliferation and apoptosis. Finally, there is interest in studying the off-target effects of N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide on other ion channels, which could provide insight into its mechanism of action.
Synthesis Methods
The synthesis of N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide involves several steps. The first step involves the reaction of 3-chloro-4-fluoroaniline with carbon disulfide to form 3-chloro-4-fluorophenyl isothiocyanate. This is then reacted with 3-aminophenylacetic acid to form the final product.
Scientific Research Applications
N-[3-({[(3-chloro-4-fluorophenyl)amino]carbonothioyl}amino)phenyl]acetamide has been extensively studied for its role in treating cystic fibrosis. It has been shown to inhibit the activity of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating the transport of ions across cell membranes. This inhibition leads to increased hydration of the airway surface liquid, which can help to improve lung function in individuals with cystic fibrosis.
properties
IUPAC Name |
N-[3-[(3-chloro-4-fluorophenyl)carbamothioylamino]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFN3OS/c1-9(21)18-10-3-2-4-11(7-10)19-15(22)20-12-5-6-14(17)13(16)8-12/h2-8H,1H3,(H,18,21)(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFVVGAIQERIIRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=S)NC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-[(3-chloro-4-fluorophenyl)carbamothioylamino]phenyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.